1-(4-chlorophenyl)-N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)cyclopentanecarboxamide

Specification

• CAS No.: 1797124-17-4
• Molecular Formula: C24H27ClN4O
• Molecular Weight: 422.96
• IUPAC Name: 1-(4-chlorophenyl)-N-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]cyclopentane-1-carboxamide
• Standard InChI: InChI=1S/C24H27ClN4O/c25-21-7-5-20(6-8-21)24(11-1-2-12-24)23(30)28-17-18-9-14-29(15-10-18)22-19(16-26)4-3-13-27-22/h3-8,13,18H,1-2,9-12,14-15,17H2,(H,28,30)
• Standard InChI Key: ZTLKECYRKNSMRO-UHFFFAOYSA-N
• SMILES: C1CCC(C1)(C2=CC=C(C=C2)Cl)C(=O)NCC3CCN(CC3)C4=C(C=CC=N4)C#N

Introduction

The compound 1-(4-chlorophenyl)-N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)cyclopentanecarboxamide is a complex organic molecule that incorporates several functional groups, including a cyclopentane ring, a piperidine ring, and a pyridine ring. This compound is not directly referenced in the provided search results, so we will synthesize information from related compounds and general principles of organic chemistry to understand its structure and potential properties.

Chemical Formula and Molecular Weight

The chemical formula for this compound can be deduced by combining the components:

• Cyclopentanecarboxamide backbone

• 4-Chlorophenyl group

• Piperidin-4-ylmethyl group attached to a 3-cyanopyridin-2-yl moiety

Functional Groups and Their Implications

• Cyclopentane Ring: Provides a stable, saturated ring structure.

• Piperidine Ring: Known for its presence in many pharmaceuticals, contributing to biological activity.

• Pyridine Ring with a Cyanide Group: Often involved in biological interactions due to its electron-withdrawing properties.

• 4-Chlorophenyl Group: Common in pharmaceuticals for its ability to interact with biological targets.

Potential Biological Activity

Compounds with similar structures often exhibit biological activities such as anti-inflammatory, antioxidant, or even neuroactive properties. The presence of a piperidine ring and a pyridine ring suggests potential interactions with neurotransmitter systems or enzymes.

Synthesis and Chemical Reactions

The synthesis of such a compound would typically involve multiple steps:

• Formation of the Piperidine-Pyridine Moiety: This might involve coupling reactions between piperidine and pyridine derivatives.

• Attachment to Cyclopentanecarboxamide: This could involve amide coupling reactions.

• Introduction of the 4-Chlorophenyl Group: Typically achieved through nucleophilic substitution or coupling reactions.

Research Findings and Applications

While specific research findings on this exact compound are not available, compounds with similar structures have shown promise in various therapeutic areas:

• Antioxidant Activity: Compounds with pyridine and piperidine rings have demonstrated antioxidant properties, which could be beneficial in treating oxidative stress-related conditions.

• Neuroactive Compounds: The presence of piperidine and pyridine rings suggests potential neuroactive properties, which could be explored for neurological disorders.

Data Table: Comparison of Related Compounds

Compound	Molecular Weight	Potential Biological Activity
(4-fluorophenyl) N-[(3S,4R)-4-(4-chlorophenyl)-1-[1-(5-cyanopyridin-2-yl)piperidine-4-carbonyl]pyrrolidin-3-yl]-N-cyclopropylcarbamate	588.1 g/mol	Unknown, potential therapeutic applications
(4-fluorophenyl) N-[(3S,4R)-4-(4-chlorophenyl)-1-[1-(5-cyanopyridin-2-yl)piperidine-4-carbonyl]pyrrolidin-3-yl]-N-ethylcarbamate	576.1 g/mol	Unknown, potential therapeutic applications
1-(5-Chloro-2-hydroxyphenyl)-4-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one	Not specified	Antioxidant activity, 1.5 times that of ascorbic acid

This table highlights the diversity of compounds with similar structural elements and their potential biological activities.